Cas no 112494-76-5 (1,3-dibromo-2-[(2,6-dibromo-4-methylphenoxy)methoxy]-5-methylbenzene)

• Product Name: 1,3-dibromo-2-[(2,6-dibromo-4-methylphenoxy)methoxy]-5-methylbenzene
• CAS No: 112494-76-5
• MF: C₁₅H₁₂Br₄O₂
• MW: 543.870581626892
• CID: 2608903
• PubChem ID: 17997061
• Update Time: 2025-04-21

1,3-dibromo-2-[(2,6-dibromo-4-methylphenoxy)methoxy]-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-dibromo-2-[(2,6-dibromo-4-methylphenoxy)methoxy]-5-methylbenzene
• 1,1'-[Methylenebis(oxy)]bis(2,6-dibromo-4-methylbenzene)
• SCHEMBL10766331
• DTXSID00592036
• 112494-76-5

• Inchi： 1S/C15H12Br4O2/c1-8-3-10(16)14(11(17)4-8)20-7-21-15-12(18)5-9(2)6-13(15)19/h3-6H,7H2,1-2H3
• InChI Key： GJRJXZOUZSGSFP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1OCOC1C(=CC(C)=CC=1Br)Br)Br

Computed Properties

• Exact Mass: 543.75298Da
• Monoisotopic Mass: 539.75708Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 18.5Ų